Cas no 898753-81-6 ( )
structure
Product Name:
CAS No:898753-81-6
MF:C18H17F3O
MW:306.322195768356
MDL:MFCD03843743
CID:993943
PubChem ID:24726355
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,5-dimethylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one
- 3-(2,5-DIMETHYLPHENYL)-2'-TRIFLUOROMETHYLPROPIOPHENONE
- 3-(2,5-Dimethylphenyl)-2'-trifluoromethyl-propiophenone
- DTXSID20644748
- 898753-81-6
- AKOS016022238
- MFCD03843743
- 3-(2,5-Dimethylphenyl)-1-[2-(trifluoromethyl)phenyl]-1-propanone
-
-
- MDL: MFCD03843743
- Inchi: 1S/C18H17F3O/c1-12-7-8-13(2)14(11-12)9-10-17(22)15-5-3-4-6-16(15)18(19,20)21/h3-8,11H,9-10H2,1-2H3
- InChI Key: IVSJVXZWLSILSS-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=CC=1C(CCC1C=C(C)C=CC=1C)=O)(F)F
Computed Properties
- Exact Mass: 306.12300
- Monoisotopic Mass: 306.12314965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.159
- Boiling Point: 399.5°C at 760 mmHg
- Flash Point: 226.6°C
- Refractive Index: 1.517
- PSA: 17.07000
- LogP: 5.13770
Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206497-2g |
3-(2,5-dimethylphenyl)-2'-trifluoromethylpropiophenone |
898753-81-6 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 206497-5g |
3-(2,5-dimethylphenyl)-2'-trifluoromethylpropiophenone |
898753-81-6 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| Fluorochem | 206497-1g |
3-(2,5-dimethylphenyl)-2'-trifluoromethylpropiophenone |
898753-81-6 | 97% | 1g |
£540.00 | 2022-03-01 | |
| abcr | AB366521-1 g |
3-(2,5-Dimethylphenyl)-2'-trifluoromethylpropiophenone; 97% |
898753-81-6 | 1g |
€846.80 | 2022-08-31 | ||
| abcr | AB366521-1g |
3-(2,5-Dimethylphenyl)-2'-trifluoromethylpropiophenone, 97%; . |
898753-81-6 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB366521-2g |
3-(2,5-Dimethylphenyl)-2'-trifluoromethylpropiophenone, 97%; . |
898753-81-6 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| A2B Chem LLC | AH92309-1g |
3-(2,5-Dimethylphenyl)-2'-trifluoromethylpropiophenone |
898753-81-6 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH92309-2g |
3-(2,5-Dimethylphenyl)-2'-trifluoromethylpropiophenone |
898753-81-6 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH92309-5g |
3-(2,5-Dimethylphenyl)-2'-trifluoromethylpropiophenone |
898753-81-6 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658994-1g |
3-(2,5-Dimethylphenyl)-1-(2-(trifluoromethyl)phenyl)propan-1-one |
898753-81-6 | 98% | 1g |
¥7212.00 | 2024-04-26 |
Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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